Cas no 4783-90-8 (2-chloro-1-(2,4-dimethoxyphenyl)ethanone)

2-Chloro-1-(2,4-dimethoxyphenyl)ethanone is a versatile organic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features include a reactive chloroacetyl group and dimethoxy-substituted aromatic ring, making it valuable for further functionalization in heterocyclic chemistry. The compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its well-defined reactivity profile allows for selective transformations, particularly in the formation of ketone derivatives and active pharmaceutical ingredients (APIs). The presence of methoxy groups enhances solubility in common organic solvents, facilitating its use in diverse reaction conditions. This compound is particularly useful in the development of biologically active molecules due to its balanced electrophilic character.
2-chloro-1-(2,4-dimethoxyphenyl)ethanone structure
4783-90-8 structure
Product Name:2-chloro-1-(2,4-dimethoxyphenyl)ethanone
CAS No:4783-90-8
MF:C10H11ClO3
MW:214.645542383194
CID:331933
PubChem ID:3870493
Update Time:2025-06-10

2-chloro-1-(2,4-dimethoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(2,4-dimethoxyphenyl)-
    • 2-Chloro-1-(2,4-dimethoxy-phenyl)-ethanone
    • 2-CHLORO-2’,4’-DIMETHOXYACETOPHENONE
    • 2-chloro-2-4-dimethoxyacetophenone
    • 1-(2,4-dimethoxyphenyl)-2-chloroethan-1-one
    • 2,4-dimethoxy-chloroacetophenone
    • 2-Chlor-1-(2,4-dimethoxy-phenyl)-aethanon
    • AC1MZCSR
    • AC1Q48XW
    • CTK4J0372
    • SBB011306
    • 2,4-dimethoxyphenacyl chloride
    • MFCD06654934
    • 4783-90-8
    • Z104487590
    • EN300-06197
    • SCHEMBL24263372
    • DTXSID50397639
    • AKOS000200878
    • CS-0220261
    • 2-chloro-1-(2,4-dimethoxyphenyl)ethan-1-one
    • 2-chloro-1-(2,4-dimethoxyphenyl)ethanone
    • STL253389
    • G40434
    • MDL: MFCD06654934
    • Inchi: 1S/C10H11ClO3/c1-13-7-3-4-8(9(12)6-11)10(5-7)14-2/h3-5H,6H2,1-2H3
    • InChI Key: CWNPZROBLGHLIW-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 214.03973
  • Monoisotopic Mass: 214.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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2-chloro-1-(2,4-dimethoxyphenyl)ethanone Related Literature

Additional information on 2-chloro-1-(2,4-dimethoxyphenyl)ethanone

Comprehensive Overview of 2-Chloro-1-(2,4-dimethoxyphenyl)ethanone (CAS No. 4783-90-8)

2-Chloro-1-(2,4-dimethoxyphenyl)ethanone (CAS No. 4783-90-8) is a specialized organic compound widely recognized in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its chloro and dimethoxyphenyl functional groups, plays a pivotal role in the development of advanced materials and bioactive molecules. Its unique structural features make it a valuable building block for researchers exploring heterocyclic chemistry and drug discovery.

In recent years, the demand for 2-Chloro-1-(2,4-dimethoxyphenyl)ethanone has surged due to its applications in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound has gained attention for its potential in catalysis and biodegradable material production. Researchers are particularly interested in its reactivity under mild conditions, aligning with the global push for low-energy chemical processes.

The compound's CAS No. 4783-90-8 is frequently searched in academic databases and patent filings, reflecting its importance in organic synthesis. Common queries include "synthesis methods for 2-Chloro-1-(2,4-dimethoxyphenyl)ethanone" and "safety data sheet (SDS) of CAS 4783-90-8," indicating both industrial and laboratory-scale relevance. Its methoxy groups contribute to its solubility profile, making it suitable for polar solvent-based reactions, a topic of interest in process optimization studies.

From a commercial perspective, 2-Chloro-1-(2,4-dimethoxyphenyl)ethanone is often discussed in the context of high-purity chemicals and custom synthesis. Suppliers emphasize its role in producing flavors, fragrances, and agrochemical intermediates, addressing niche markets. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with ISO standards—a key concern for buyers.

Emerging trends also highlight its utility in photocatalysis and LED-driven reactions, areas gaining traction in energy-efficient synthesis. The compound's aryl ketone backbone is being explored for photoactive materials, resonating with advancements in renewable energy technologies. Such applications align with searches for "visible-light-mediated reactions using CAS 4783-90-8"—a hotspot in contemporary literature.

In summary, 2-Chloro-1-(2,4-dimethoxyphenyl)ethanone (CAS No. 4783-90-8) exemplifies the intersection of traditional organic chemistry and modern sustainable practices. Its versatility across pharmaceuticals, materials science, and green chemistry ensures its continued relevance in research and industry. As innovation progresses, this compound is poised to remain a focal point in cutting-edge chemical development.

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